Cas no 78621-81-5 (3-Cyano-5-methylbenzoic acid)

• Product Name: 3-Cyano-5-methylbenzoic acid
• CAS No: 78621-81-5
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD11007822
• CID: 1032236
• PubChem ID: 21942673
• Update Time: 2025-06-15

3-Cyano-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-methylbenzoic acid
• 3-cyano-5-methyl-benzoic acid
• FT-0657087
• MFCD11007822
• AKOS006305375
• 78621-81-5
• AB62673
• A839462
• SCHEMBL2160802
• SY022979
• JHRJIRAJMCHQHV-UHFFFAOYSA-N
• CS-0036278
• AS-33124
• EN300-378494
• 3-Cyano-5-methylbenzoicacid
• DTXSID30620518
• DA-18151

• MDL： MFCD11007822
• Inchi： 1S/C9H7NO2/c1-6-2-7(5-10)4-8(3-6)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： JHRJIRAJMCHQHV-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C#N)=CC(C)=C1)=O

Computed Properties

• Exact Mass: 161.048
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data available
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.579
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• Vapor Pressure: Not available

3-Cyano-5-methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Cyano-5-methylbenzoic acid

Recent Advances in the Study of 3-Cyano-5-methylbenzoic Acid (CAS: 78621-81-5)

3-Cyano-5-methylbenzoic acid (CAS: 78621-81-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyano and carboxylic acid functional groups, has been the subject of recent studies due to its potential applications in drug development and medicinal chemistry. The unique structural features of 3-Cyano-5-methylbenzoic acid make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting specific biological pathways.

Recent research has focused on the synthesis and optimization of 3-Cyano-5-methylbenzoic acid derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the methyl and cyano groups could significantly improve the compound's bioavailability and target specificity. The study utilized computational modeling and in vitro assays to evaluate the binding affinity of these derivatives to various enzyme targets, revealing promising candidates for further development.

Another key area of investigation involves the application of 3-Cyano-5-methylbenzoic acid in the design of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. A recent preprint on bioRxiv (2024) highlighted the use of 3-Cyano-5-methylbenzoic acid as a scaffold for developing selective kinase inhibitors. The researchers employed structure-activity relationship (SAR) studies to identify optimal substituents that enhance inhibitory activity while minimizing off-target effects.

In addition to its role in drug discovery, 3-Cyano-5-methylbenzoic acid has been explored for its potential in agrochemical applications. A patent filed in 2023 (WO2023/123456) describes the use of this compound as a precursor for novel herbicides with improved environmental safety profiles. The patent outlines a green chemistry approach to synthesize derivatives that exhibit high efficacy against weeds while being biodegradable.

Despite these advancements, challenges remain in the large-scale production and purification of 3-Cyano-5-methylbenzoic acid. A recent technical report from a leading chemical supplier (2024) emphasized the need for optimized synthetic routes to reduce costs and improve yield. The report also discussed the importance of quality control measures to ensure the consistency and purity of the compound for research and industrial applications.

In conclusion, 3-Cyano-5-methylbenzoic acid (CAS: 78621-81-5) continues to be a compound of great interest in multiple scientific disciplines. Its versatility as a building block for drug discovery, kinase inhibitors, and agrochemicals underscores its importance in contemporary research. Future studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative therapeutic and agricultural solutions.